Cas no 264209-16-7 (5-cyclopentyl-1H-pyrazol-3-amine)

5-Cyclopentyl-1H-pyrazol-3-amine is a heterocyclic amine compound featuring a pyrazole core substituted with a cyclopentyl group at the 5-position and an amine group at the 3-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of biologically active molecules. Its rigid cyclopentyl moiety enhances steric and electronic properties, potentially improving binding affinity in target interactions. The compound’s stability and well-defined reactivity profile make it suitable for further functionalization, enabling the synthesis of diverse derivatives. High purity and consistent quality ensure reliable performance in research and industrial applications.
5-cyclopentyl-1H-pyrazol-3-amine structure
264209-16-7 structure
Product Name:5-cyclopentyl-1H-pyrazol-3-amine
CAS No:264209-16-7
MF:C8H13N3
MW:151.208921194077
MDL:MFCD04115105
CID:247646
PubChem ID:22176827
Update Time:2025-06-07

5-cyclopentyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclopentyl-1H-pyrazol-5-amine
    • 1H-Pyrazol-3-amine,5-cyclopentyl-
    • 3-Amino-5-cyclopentyl-2H-pyrazole
    • 5-cyclopentyl-1H-pyrazol-3-amine
    • 5-CYCLOPENTYL-2H-PYRAZOL-3-YLAMINE,
    • 1H-Pyrazol-3-amine,5-cyclopentyl
    • 3-cyclopentyl-1H-pyrazole-5-amine
    • 5-cyclopentyl-2H-pyrazol-3-amine
    • 1H-Pyrazol-3-amine, 5-cyclopentyl-
    • 5-CYCLOPENTYL-2H-PYRAZOL-3-YLAMINE
    • 3-amino-5-cyclopentyl pyrazole
    • PXEDPQCHOFQXCW-UHFFFAOYSA-N
    • 3-Amino-5-cyclopentyl-1H-pyrazole
    • 2354AB
    • STL301721
    • 5-(Cyclopentyl)-1H-pyrazol-3-amine
    • AB19623
    • K
    • P10885
    • A818434
    • MFCD04115105
    • AMY21501
    • EN300-80644
    • DTXSID70623260
    • SCHEMBL1593290
    • CS-0050502
    • AKOS009236913
    • 264209-16-7
    • Z1689375246
    • FT-0692139
    • AS-48401
    • SY097133
    • F30732
    • AKOS015900757
    • DB-067627
    • MDL： MFCD04115105
    • Inchi： 1S/C8H13N3/c9-8-5-7(10-11-8)6-3-1-2-4-6/h5-6H,1-4H2,(H3,9,10,11)
    • InChI Key： PXEDPQCHOFQXCW-UHFFFAOYSA-N
    • SMILES： N1C(=CC(N)=N1)C1CCCC1

Computed Properties

  • Exact Mass: 151.11100
  • Monoisotopic Mass: 151.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.7
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.193
  • Boiling Point: 373.5°Cat760mmHg
  • Flash Point: 207.5°C
  • Refractive Index: 1.616
  • PSA: 54.70000
  • LogP: 2.23070

5-cyclopentyl-1H-pyrazol-3-amine Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-cyclopentyl-1H-pyrazol-3-amine Production Method

Production Method 1

95882-33-0 95882-33-0
264209-16-7 264209-16-7
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ;  2.5 h, rt → reflux
Reference
Aurora kinase inhibitors
, World Intellectual Property Organization, , ,

Production Method 2

95882-33-0 95882-33-0
264209-16-7 264209-16-7
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ;  4 h, 90 °C
Reference
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5-cyclopentyl-1H-pyrazol-3-amine Raw materials

5-cyclopentyl-1H-pyrazol-3-amine Preparation Products

5-cyclopentyl-1H-pyrazol-3-amine Related Literature

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